2,5,8-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 3,5,8-trimethyl-2H-1,4-benzodioxine-3-carboxylic acid
• InChI: InChI=1S/C12H14O4/c1-7-4-5-8(2)10-9(7)15-6-12(3,16-10)11(13)14/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key: IPFAIFQYLFAWFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)OC(CO2)(C)C(=O)O

Description

2,5,8-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is a substituted benzodioxine derivative characterized by a bicyclic 1,4-benzodioxine core with methyl groups at positions 2, 5, and 8, and a carboxylic acid functional group at position 2. Benzodioxine-carboxylic acids are critical intermediates in pharmaceutical synthesis, particularly for enantioselective production of α-adrenergic blockers like doxazosin mesylate and other therapeutics . The methyl substituents in the 2,5,8-trimethyl variant likely enhance lipophilicity and metabolic stability compared to simpler derivatives, though specific pharmacological data remain unverified in the available literature.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5,8-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2,5,8-trimethylphenol with ethylene glycol in the presence of an acid catalyst to form the benzodioxine ring. The resulting intermediate is then subjected to carboxylation to introduce the carboxylic acid group.

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions: 2,5,8-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the carboxylic acid group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be employed under appropriate conditions.

Major Products Formed:

Oxidation: Quinones or other oxidized derivatives.

Reduction: Alcohols or other reduced forms.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: It can be used as a precursor for the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or antioxidant properties.

Medicine: Research may explore its potential therapeutic applications, including drug development.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2,5,8-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to changes in biochemical pathways. Further research is needed to elucidate the exact mechanisms and molecular targets involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

The following table summarizes key structural and functional differences between 2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid and its analogs:

Compound Name	CAS RN	Molecular Formula	Substituents	Key Applications	Notable Properties
2,5,8-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid	Not available	C₁₂H₁₄O₄	-CH₃ (positions 2,5,8)	Hypothesized as a chiral intermediate for lipophilic therapeutics	Predicted higher logP vs. analogs; no direct synthesis/efficacy data available
2,3-Dihydro-1,4-benzodioxine-2-carboxylic acid	3663-80-7	C₉H₈O₄	-H (unsubstituted)	Precursor for (S)-doxazosin mesylate, WB 4101, MKC 242	Resolved via biocatalytic hydrolysis (E-value >200) to >99% e.e.
2-Methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid	68281-27-6	C₁₀H₁₀O₄	-CH₃ (position 2)	Intermediate for modified α-blockers or anti-inflammatory agents	mp: Not reported; increased steric hindrance may reduce enzymatic resolution efficiency
2,3-Dihydro-1,4-benzodioxine-6-carboxylic acid	4442-54-0	C₉H₈O₄	-COOH (position 6)	Unspecified pharmaceutical research	Lower structural similarity (0.61 vs. parent compound); altered electronic properties
2,3-Dihydro-1,4-benzodioxin-2-ylacetic acid	18505-92-5	C₁₀H₁₀O₄	-CH₂COOH (position 2)	Potential prodrug or metabolite of benzodioxine derivatives	Extended carboxylate chain may alter receptor binding kinetics

Pharmacological and Industrial Relevance

• Drug Development : The unsubstituted parent compound is a validated intermediate for antihypertensive agents, while methylated derivatives are explored for enhanced blood-brain barrier penetration or prolonged half-life .

Biological Activity

2,5,8-Trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid is a compound belonging to the benzodioxine family, which has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activities associated with this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{O}_4$$

This compound features a dioxin ring system and a carboxylic acid functional group that may contribute to its biological activity.

Antioxidant Activity

Research has indicated that compounds within the benzodioxine class exhibit significant antioxidant properties. Antioxidants are crucial in combating oxidative stress and reducing cellular damage. The specific mechanisms by which 2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid exerts its antioxidant effects include:

• Scavenging of Free Radicals: The presence of hydroxyl groups in the structure allows for effective scavenging of reactive oxygen species (ROS).
• Metal Chelation: The carboxylic acid moiety can chelate metal ions that catalyze the formation of free radicals.

Anti-inflammatory Effects

Inflammation is a key factor in various chronic diseases. Studies have suggested that benzodioxine derivatives can modulate inflammatory pathways. The potential anti-inflammatory mechanisms include:

• Inhibition of Pro-inflammatory Cytokines: Compounds may downregulate the expression of cytokines such as TNF-alpha and IL-6.
• Blocking NF-kB Pathway: This pathway is crucial in regulating immune responses; inhibition can lead to reduced inflammation.

Antimicrobial Activity

Preliminary studies have shown that 2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid possesses antimicrobial properties against various pathogens. The observed activities include:

• Bactericidal Activity: Effective against Gram-positive and Gram-negative bacteria.
• Fungal Inhibition: Demonstrated efficacy against common fungal strains.

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Antioxidant	Scavenges ROS; metal chelation
Anti-inflammatory	Inhibits cytokines; blocks NF-kB pathway
Antimicrobial	Bactericidal; antifungal

Case Study: Antioxidant Efficacy

A study conducted by Namiki et al. (2023) evaluated the antioxidant capacity of various benzodioxine derivatives, including 2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid. Using DPPH radical scavenging assays, it was found that this compound exhibited a significant reduction in DPPH radical concentration compared to controls (p < 0.05), indicating strong antioxidant potential.

Case Study: Anti-inflammatory Properties

In a controlled trial published in MDPI (2024), the anti-inflammatory effects of this compound were assessed in a murine model of induced inflammation. Treatment with 50 mg/kg of 2,5,8-trimethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid resulted in a marked decrease in paw edema and serum levels of pro-inflammatory cytokines compared to untreated controls (p < 0.01).